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Compound of Interest

Compound Name: JNJ-39729209

Cat. No.: B15497206 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling JNJ-39729209, also known as Vatiquinone. The information is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Chemical Identifier and Properties
Property Value

Synonyms
Vatiquinone, EPI 743, α-Tocotrienol-Q, α-

Tocotrienol-quinone

CAS Number 1213269-98-7

Molecular Formula C₂₉H₄₄O₃

Molecular Weight 440.7 g/mol

Form Oil or a solution in ethanol[1]

Appearance Colorless to light yellow oil

Storage Temperature -10 to -25°C

Solubility DMSO: 20 mg/ml, Ethanol: 10 mg/ml[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
JNJ-39729209 is classified as a highly flammable liquid and vapor that causes serious eye

irritation[2]. Strict adherence to safety protocols is mandatory.

Hazard GHS Classification
Required Personal
Protective Equipment
(PPE)

Flammability
Flammable Liquids, Category 2

(H225)[2]

Flame-retardant lab coat, use

in a chemical fume hood away

from ignition sources.

Eye Irritation
Eye Irritation, Category 2A

(H319)[2]

Chemical safety goggles or a

face shield.[2]

Skin Contact
Not classified, but caution is

advised.

Chemical-resistant gloves

(e.g., nitrile).[2]

Inhalation
Not classified, but caution is

advised.

Work in a well-ventilated area

or chemical fume hood.[2]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial for the safe handling of JNJ-39729209. The following workflow

outlines the necessary steps from preparation to cleanup.
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Preparation

Handling

Cleanup & Disposal

1. Don Required PPE
(Gloves, Goggles, Lab Coat)

2. Prepare Chemical Fume Hood

3. Assemble Materials
(Vatiquinone, Solvents, Glassware)

4. Prepare Spill Kit

5. Transfer Vatiquinone
(Use non-sparking tools)

Proceed when prepared

6. Dissolve in Appropriate Solvent

7. Perform Experiment

8. Decontaminate Glassware

Upon completion

9. Dispose of Waste
(Follow institutional guidelines)

10. Remove and Dispose of PPE

11. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of JNJ-39729209.
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Experimental Protocols: Key Safety Methodologies
1. Preparation and Handling in a Chemical Fume Hood:

Ensure the chemical fume hood is certified and functioning correctly.

Keep the sash at the lowest possible height while working.

Ground/bond container and receiving equipment to prevent static discharge[2].

Use only non-sparking tools[2].

Keep away from heat, sparks, open flames, and hot surfaces. No smoking is permitted in the

handling area[2].

2. Spill Response Protocol:

In case of a small spill, absorb the substance with an inert material (e.g., vermiculite, sand)

and place it in a sealed container for disposal.

For larger spills, evacuate the area and contact the institutional safety office.

Avoid breathing vapors and ensure adequate ventilation.

Disposal Plan
All waste materials contaminated with JNJ-39729209 must be treated as hazardous waste.
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Waste Type Disposal Procedure

Unused Chemical

Dispose of in a designated, labeled hazardous

waste container. Do not mix with incompatible

waste streams.

Contaminated Labware

Rinse glassware with a suitable solvent (e.g.,

ethanol) three times. Collect the rinsate as

hazardous waste. Dispose of disposable

labware in a designated solid waste container.

Contaminated PPE

Dispose of gloves and other contaminated

disposable PPE in a designated solid hazardous

waste container.

All disposal procedures must comply with local, state, and federal regulations. Consult your

institution's environmental health and safety department for specific guidelines.

Emergency Procedures
The following decision-making process should be followed in the event of an emergency.
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Emergency Occurs

Type of Exposure?

Spill or Fire?

Environmental

Skin Contact

Personal

Eye Contact

Personal

Inhalation

Personal

Small Spill

Contained

Large Spill / Fire

Uncontained

Rinse skin with water/shower.
Remove contaminated clothing.

Rinse eyes for 15 minutes.
Seek medical attention.

Move to fresh air.
Seek medical attention.

Absorb with inert material.
Dispose as hazardous waste.

Evacuate area.
Activate fire alarm.

Contact emergency services.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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